Cas no 1052558-30-1 (6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxylic Acid)

• Product Name: 6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxylic Acid
• CAS No: 1052558-30-1
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD09260341
• CID: 3157911
• PubChem ID: 16792904
• Update Time: 2025-07-17

6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-Dimethyl-pyrazol-1-yl)-nicotinic acid
• 6-(3, 5-Dimethyl-pyrazol-1-yl)-nicotinic acid
• 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid
• MFCD09260341
• G31965
• Z240114874
• AP-501/43397464
• BRD-K87432878-001-01-3
• CSB55830
• 6-(3,5-dimethyl-1H-pyrazol-1-yl)nicotinic acid
• SCHEMBL14822075
• 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxylicacid
• 1052558-30-1
• STK932465
• CCG-127364
• AKOS000146496
• 6-(3,5-dimethylpyrazol-1-yl)pyridine-3-carboxylic acid
• CS-0247543
• 979-054-0
• EN300-36811
• 6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxylic Acid

• MDL： MFCD09260341
• Inchi： 1S/C11H11N3O2/c1-7-5-8(2)14(13-7)10-4-3-9(6-12-10)11(15)16/h3-6H,1-2H3,(H,15,16)
• InChI Key： OYDQYWLLZLOLAJ-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)N1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 217.085126602Da
• Monoisotopic Mass: 217.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: 242-244 °C
• Boiling Point: 409.2±45.0 °C at 760 mmHg
• Flash Point: 176.9±27.3 °C

6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxylic Acid

Comprehensive Overview of 6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxylic Acid (CAS No. 1052558-30-1)

6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxylic Acid (CAS No. 1052558-30-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine and pyrazole moieties, serves as a versatile building block in medicinal chemistry. Its unique structure enables interactions with various biological targets, making it a subject of interest for drug discovery and development.

The compound's molecular formula is C₁₁H₁₁N₃O₂, with a molecular weight of 217.23 g/mol. Its chemical structure features a carboxylic acid group attached to the pyridine ring, which enhances its solubility and reactivity. Researchers often explore its potential as a ligand in metal-organic frameworks (MOFs) or as a precursor for small-molecule inhibitors. The presence of the 3,5-dimethylpyrazole group further contributes to its stability and binding affinity.

In recent years, the demand for 6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxylic Acid has risen due to its applications in cancer research and inflammatory disease studies. Its ability to modulate enzyme activity, particularly kinases, aligns with current trends in precision medicine. Scientists are also investigating its role in antibacterial and antiviral agents, addressing global health challenges such as antibiotic resistance and emerging viral infections.

The synthesis of CAS No. 1052558-30-1 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques like HPLC and NMR spectroscopy ensure high purity and accurate characterization. Given its relevance in high-throughput screening, the compound is often supplied by specialized chemical suppliers with strict quality control protocols.

From an industrial perspective, 6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxylic Acid is valued for its scalability and compatibility with green chemistry principles. Innovations in catalytic synthesis have reduced waste and improved yields, meeting the growing emphasis on sustainable manufacturing. This aligns with the broader shift toward eco-friendly and cost-effective production methods in the chemical sector.

For researchers seeking CAS 1052558-30-1, it is crucial to verify suppliers' certifications, such as ISO compliance or GMP standards. The compound's storage conditions—typically room temperature in a dry environment—ensure long-term stability. Additionally, its MSDS (Material Safety Data Sheet) provides essential handling guidelines to maintain safety in laboratory settings.

In summary, 6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxylic Acid represents a promising candidate for diverse scientific applications. Its integration into drug design, material science, and biotechnology underscores its multidisciplinary appeal. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing life sciences and industrial chemistry.